5-Methoxy-2-methylpyrimidine
Overview
Description
5-Methoxy-2-methylpyrimidine is a chemical compound with the molecular formula C6H8N2O. It is a pyrimidine derivative .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including this compound, often involves lithium-halogen exchange reactions followed by reaction with triisopropylborate . There are also synthetic approaches that involve the use of heterocyclic compounds .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with two nitrogen atoms at positions 1 and 3 .Scientific Research Applications
Antiviral Activity
5-Methoxy-2-methylpyrimidine derivatives have been investigated for their antiviral properties. A study by Hocková et al. (2003) explored 2,4-Diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines with various substitutions at the 5-position, including methyl groups. These compounds exhibited significant inhibitory activity against retroviruses, highlighting their potential in antiviral research (Hocková et al., 2003).
Crystal and Molecular Structure Studies
Methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a compound related to this compound, has been analyzed for its crystal and molecular structures. This study by Richter et al. (2023) contributes to the understanding of the structural characteristics of related pyrimidine compounds (Richter et al., 2023).
Synthesis of Derivatives
Research into the synthesis of new derivatives of this compound has been conducted to explore their potential applications. Kim and Han (1996) synthesized new derivatives containing various groups, contributing to the versatile chemistry of pyrimidine derivatives (Kim & Han, 1996).
Large-Scale Synthesis Methodologies
Morgentin et al. (2009) developed methodologies for an efficient large-scale synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate, demonstrating the scalability of synthesizing pyrimidine derivatives, which is crucial for their application in various fields (Morgentin et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
A related compound, 4-[(5-methoxy-2-methylphenoxy)methyl]pyridine, has been shown to interact with hemoglobin subunits alpha and beta . These subunits play a crucial role in oxygen transport from the lung to various peripheral tissues .
Pharmacokinetics
Pharmacokinetic properties can significantly impact a compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
The action, efficacy, and stability of 5-Methoxy-2-methylpyrimidine can be influenced by various environmental factors. These may include pH, temperature, presence of other compounds, and specific characteristics of the biological system where the compound is active. For instance, the compound’s stability could be affected by storage conditions, while its action and efficacy could be influenced by the physiological state of the organism .
properties
IUPAC Name |
5-methoxy-2-methylpyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-5-7-3-6(9-2)4-8-5/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQFVQGNPPLLLCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=N1)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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